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Introduction

Mitomycin C (MMC) is a potent antitumor antibiotic widely utilized in chemotherapy.[1][2] Its
cytotoxic effects are primarily attributed to its ability to alkylate DNA, leading to the formation of
various DNA adducts that disrupt DNA replication and transcription, ultimately triggering cell
death.[3][4][5] This in-depth technical guide provides a comprehensive overview of Mitomycin
C-induced DNA adducts, their chemical structures, mechanisms of formation, and the analytical
techniques employed for their characterization.

Mechanism of Action: Reductive Activation and DNA
Alkylation

Mitomycin C itself is a prodrug that requires reductive activation to become a reactive alkylating
agent.[2][6] Intracellularly, MMC is reduced at its quinone moiety by various enzymes, such as
NADPH cytochrome P-450 reductase, to form a hydroquinone intermediate.[7] This is followed
by the loss of a methanol group to generate a reactive electrophilic species, a
leucoaziridinomitosene, which can then alkylate DNA.[4]

The activation of MMC can proceed through monofunctional or bifunctional pathways, leading
to different types of DNA lesions.[8] The bifunctional activation allows for the cross-linking of
DNA strands, which is considered the most cytotoxic lesion induced by MMC.[4][5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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